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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460

For researchers and professionals in the field of drug development and medicinal chemistry, a
nuanced understanding of how subtle molecular modifications impact the overall structural and
electronic properties of a molecule is paramount. This guide provides a detailed comparative
analysis of 4-Amino-5-bromonicotinic acid and 5-bromonicotinic acid, highlighting the
influence of the amino group on the pyridine ring system. The inclusion of an amino group at
the 4-position introduces significant changes to the molecule's electronic distribution, hydrogen
bonding capabilities, and overall reactivity, which are critical considerations in the design of
novel pharmaceutical agents.

Physicochemical Properties: A Head-to-Head
Comparison

The introduction of an amino group at the 4-position in 5-bromonicotinic acid to form 4-Amino-
5-bromonicotinic acid results in notable shifts in its fundamental physicochemical properties.
These differences, summarized in the table below, can significantly influence the
pharmacokinetic and pharmacodynamic profiles of drug candidates derived from these
scaffolds.
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4-Amino-5-bromonicotinic

Property . 5-bromonicotinic acid
acid

Molecular Formula CeHsBrN202 CeH4BrNO2

Molecular Weight 217.02 g/mol 202.01 g/mol

Melting Point Not available 178 -180 °C

pKa (predicted) 3.08£0.10 Not available

LogP (predicted) 1.1245 1.54230

Appearance Solid Off-white, odorless powder

Solubility Not available Slightly soluble in DMSO and

Methanol

Structural and Electronic Visualization

The key structural difference between the two molecules is the presence of an amino group at

the 4-position of the pyridine ring in 4-Amino-5-bromonicotinic acid. This substitution has a

profound effect on the electronic nature of the aromatic system.
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Molecular Structure Comparison
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 To cite this document: BenchChem. [A Comparative Structural Analysis: 4-Amino-5-
bromonicotinic Acid vs. 5-bromonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1287460#structural-analysis-of-4-amino-5-
bromonicotinic-acid-vs-5-bromonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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